3-chloro-4-{[1-(3,5-dimethyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]oxy}pyridine

• IUPAC Name: [3-(3-chloropyridin-4-yl)oxypiperidin-1-yl]-(3,5-dimethyl-1H-pyrazol-4-yl)methanone
• InChI: InChI=1S/C16H19ClN4O2/c1-10-15(11(2)20-19-10)16(22)21-7-3-4-12(9-21)23-14-5-6-18-8-13(14)17/h5-6,8,12H,3-4,7,9H2,1-2H3,(H,19,20)
• InChI Key: PLRCNGLVCFEAGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)C(=O)N2CCCC(C2)OC3=C(C=NC=C3)Cl
• Molecular Formula: C16H19ClN4O2
• Molecular Weight: 334.80 g/mol

Description

3-Chloro-4-{[1-(3,5-dimethyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]oxy}pyridine, also known as C4P, is a pyridine-based heterocyclic compound. It is a highly versatile compound with a variety of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. The unique structure of C4P enables it to interact with a variety of biological molecules, making it a promising target for drug design and development.

Scientific Research Applications

3-chloro-4-{[1-(3,5-dimethyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]oxy}pyridine has been studied extensively for its potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. In the field of pharmaceuticals, this compound has been investigated for its ability to act as an inhibitor of the enzyme monoamine oxidase (MAO). MAO is involved in the metabolism of neurotransmitters, and inhibition of this enzyme can lead to an increased level of neurotransmitters in the brain, which can have antidepressant effects. In the field of agrochemicals, this compound has been studied for its potential to act as an insecticide. In the field of materials science, this compound has been studied for its potential to act as a corrosion inhibitor.

Mechanism of Action

The mechanism of action of 3-chloro-4-{[1-(3,5-dimethyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]oxy}pyridine depends on its application. In the field of pharmaceuticals, this compound acts as an inhibitor of the enzyme monoamine oxidase (MAO). This enzyme is involved in the metabolism of neurotransmitters, and inhibition of this enzyme can lead to an increased level of neurotransmitters in the brain, which can have antidepressant effects. In the field of agrochemicals, this compound acts as an insecticide by disrupting the nervous system of insects, resulting in paralysis and death. In the field of materials science, this compound acts as a corrosion inhibitor by forming a protective layer on exposed metal surfaces.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound depend on its application. In the field of pharmaceuticals, this compound can act as an inhibitor of the enzyme monoamine oxidase (MAO), resulting in an increased level of neurotransmitters in the brain, which can have antidepressant effects. In the field of agrochemicals, this compound can act as an insecticide, resulting in paralysis and death of insects. In the field of materials science, this compound can act as a corrosion inhibitor, forming a protective layer on exposed metal surfaces.

Advantages and Limitations for Lab Experiments

The advantages of using 3-chloro-4-{[1-(3,5-dimethyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]oxy}pyridine in lab experiments include its versatility and its ability to interact with a variety of biological molecules. This compound is also relatively easy to synthesize and can be obtained in a variety of forms, including solid, liquid, and gaseous. The main limitation of using this compound in lab experiments is its toxicity. This compound is toxic if ingested, and care should be taken when handling it in the laboratory.

Future Directions

The potential applications of 3-chloro-4-{[1-(3,5-dimethyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]oxy}pyridine are vast and varied, and there are numerous future directions for research. These include further investigation into its potential as an insecticide, its potential for use in drug design and development, and its potential for use in materials science. Other potential future directions for research include its use as a catalyst for organic reactions, its use in the synthesis of other heterocyclic compounds, and its potential for use as an antioxidant.

Synthesis Methods

3-chloro-4-{[1-(3,5-dimethyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]oxy}pyridine can be synthesized through a variety of methods, including direct reaction of pyridine with the appropriate reagents, the use of a protecting group, and the use of a palladium catalyst. The most commonly used method is the direct reaction of pyridine with 3-chloro-4-methoxybenzaldehyde and 3-methyl-1H-pyrazole-4-carboxylic acid. This reaction proceeds through a palladium-catalyzed cross-coupling reaction, resulting in the formation of this compound.